Cas no 1211589-95-5 (4-bromo-3-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 4-bromo-3-chloro-2-(trifluoromethyl)pyridine
• CAS No: 1211589-95-5
• MF: C₆H₂BrClF₃N
• MW: 260.438990116119
• MDL: MFCD16609907
• CID: 2617431
• PubChem ID: 72212856
• Update Time: 2025-11-06

4-bromo-3-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2-(trifluoromethyl)pyridine
• FD10665
• 1211589-95-5
• PS-18801
• DB-205829
• SY323297
• MFCD16609907
• IJIXBFNPZJCNET-UHFFFAOYSA-N
• SCHEMBL21138084
• AB71077

• MDL： MFCD16609907
• Inchi： 1S/C6H2BrClF3N/c7-3-1-2-12-5(4(3)8)6(9,10)11/h1-2H
• InChI Key： IJIXBFNPZJCNET-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)(F)F)C=1Cl

Computed Properties

• Exact Mass: 258.90112g/mol
• Monoisotopic Mass: 258.90112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-bromo-3-chloro-2-(trifluoromethyl)pyridine

Recent Advances in the Application of 4-Bromo-3-chloro-2-(trifluoromethyl)pyridine (CAS: 1211589-95-5) in Chemical Biology and Pharmaceutical Research

4-Bromo-3-chloro-2-(trifluoromethyl)pyridine (CAS: 1211589-95-5) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including agrochemicals, pharmaceuticals, and materials science applications. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and antiviral drugs.

One of the most notable applications of 4-bromo-3-chloro-2-(trifluoromethyl)pyridine is its use as a building block in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop selective inhibitors targeting specific kinases, such as JAK2 and EGFR, which are implicated in various malignancies. The trifluoromethyl group in particular enhances the binding affinity and metabolic stability of these inhibitors, making them promising candidates for further clinical development.

In addition to its role in kinase inhibitor development, 4-bromo-3-chloro-2-(trifluoromethyl)pyridine has been employed in the synthesis of antiviral agents. Recent studies have demonstrated its utility in the creation of compounds with activity against RNA viruses, including SARS-CoV-2 and influenza. The halogen substituents on the pyridine ring facilitate further functionalization, allowing researchers to fine-tune the pharmacological properties of these antiviral agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds using this intermediate, which exhibited potent inhibitory effects against viral replication.

The compound's unique chemical properties also make it valuable in materials science. Its electron-withdrawing trifluoromethyl group and halogen atoms contribute to its use in the development of organic semiconductors and liquid crystals. Recent advancements have explored its incorporation into π-conjugated systems, which are essential for optoelectronic applications. A 2022 study in Advanced Materials highlighted how derivatives of 4-bromo-3-chloro-2-(trifluoromethyl)pyridine could be used to create high-performance organic light-emitting diodes (OLEDs) with improved efficiency and stability.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-bromo-3-chloro-2-(trifluoromethyl)pyridine. Recent research has focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a 2023 publication in Organic Process Research & Development described a novel catalytic method that minimizes the use of hazardous reagents while maintaining high purity and yield. Such advancements are critical for ensuring the compound's sustainable production and broader adoption in industrial and pharmaceutical settings.

In conclusion, 4-bromo-3-chloro-2-(trifluoromethyl)pyridine (CAS: 1211589-95-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to materials science, driven by its versatile reactivity and unique structural features. Ongoing research aims to further explore its potential and address existing challenges, paving the way for new innovations in these fields. Future studies are expected to delve deeper into its mechanistic roles and expand its utility in emerging therapeutic areas.